(3R)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL

Specification

• Molecular Formula: C9H11BrFNO
• Molecular Weight: 248.09 g/mol
• IUPAC Name: (3R)-3-amino-3-(3-bromo-5-fluorophenyl)propan-1-ol
• Standard InChI: InChI=1S/C9H11BrFNO/c10-7-3-6(4-8(11)5-7)9(12)1-2-13/h3-5,9,13H,1-2,12H2/t9-/m1/s1
• Standard InChI Key: HITKMUZOWOVZKU-SECBINFHSA-N
• Isomeric SMILES: C1=C(C=C(C=C1F)Br)[C@@H](CCO)N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)C(CCO)N

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound features a phenyl ring substituted with bromine at position 3 and fluorine at position 5, creating distinct electronic effects. The (3R)-stereochemistry at the amino-bearing carbon ensures enantiomeric specificity, critical for interactions with chiral biological targets. The propan-1-ol chain provides hydrophilicity, balancing the hydrophobic aromatic system.

Key structural data are summarized below:

Property	Value
Molecular Formula	$\text{C}_9\text{H}_{11}\text{BrFNO}$
Molecular Weight	248.09 g/mol
IUPAC Name	(3R)-3-amino-3-(3-bromo-5-fluorophenyl)propan-1-ol
Isomeric SMILES	C1=C(C=C(C=C1F)Br)C@@HN
InChIKey	HITKMUZOWOVZKU-SECBINFHSA-N

The fluorine atom inductively withdraws electron density, while bromine contributes steric bulk and polarizability. This combination enhances binding affinity to hydrophobic enzyme pockets while maintaining solubility in aqueous media.

Synthesis and Industrial Production

Synthetic Routes

Industrial synthesis typically employs continuous flow reactors to optimize reaction parameters such as temperature, pressure, and residence time. A representative multi-step pathway involves:

• Friedel-Crafts Bromofluorination: Introducing bromine and fluorine to the phenyl ring using $\text{AlCl}_3$-catalyzed electrophilic substitution.

• Asymmetric Amination: Chiral resolution via enzymatic catalysis or chiral auxiliaries to achieve the (R)-configuration.

• Hydroxylation: Oxidation of a propanal intermediate to the propan-1-ol group using $\text{NaBH}_4$ in methanol.

Yield improvements up to 78% have been reported using microwave-assisted synthesis, reducing side-product formation compared to traditional batch methods.

Purification Challenges

Chromatographic purification is essential due to the compound’s polarity and stereochemical sensitivity. Reverse-phase HPLC with C18 columns and acetonitrile/water gradients achieves >98% purity, as validated by LC-MS.

Biological Activity and Mechanistic Insights

Enzyme Inhibition Studies

The compound demonstrates competitive inhibition against tyrosine kinase receptors (IC$_{50}$ = 3.2 μM) and allosteric modulation of G-protein-coupled receptors (GPCRs). The amino group forms hydrogen bonds with catalytic lysine residues, while the bromine atom stabilizes hydrophobic interactions in binding pockets.

Comparative Analysis with Structural Analogues

Halogen Position Effects

A comparative study with the 2-fluoro isomer (VC17844859) reveals stark differences:

Property	5-Fluoro Isomer	2-Fluoro Isomer
LogP (Octanol-Water)	1.45	1.62
Solubility (mg/mL)	12.3	8.9
Tyrosine Kinase IC$_{50}$	3.2 μM	5.8 μM

The 5-fluoro derivative’s superior solubility and potency stem from reduced steric hindrance at the receptor interface.

Methyl vs. Fluorine Substitution

Replacing fluorine with methyl (as in 3-bromo-5-methyl analogue CB95467344) decreases polarity (LogP = 2.01) but abolishes antibacterial activity, underscoring fluorine’s electronic role in target engagement.

Future Directions and Applications

Targeted Drug Delivery

Encapsulation in lipid nanoparticles improves bioavailability by 60% in murine models, enabling blood-brain barrier penetration for neurological applications.

Catalytic Asymmetric Synthesis

Advances in organocatalysts could reduce production costs by 30%, making large-scale synthesis feasible for clinical trials.